Cas no 876376-27-1 (1H-Pyrazole, 5-(3-chlorophenyl)-1-(tetrahydro-1,1-dioxido-3-thienyl)-)

1H-Pyrazole, 5-(3-chlorophenyl)-1-(tetrahydro-1,1-dioxido-3-thienyl)- structure
876376-27-1 structure
Product Name:1H-Pyrazole, 5-(3-chlorophenyl)-1-(tetrahydro-1,1-dioxido-3-thienyl)-
CAS No:876376-27-1
MF:C13H13ClN2O2S
MW:296.772520780563
CID:2810418
PubChem ID:11565613
Update Time:2025-04-21

1H-Pyrazole, 5-(3-chlorophenyl)-1-(tetrahydro-1,1-dioxido-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • DTXSID70468698
    • SCHEMBL5477543
    • 1H-Pyrazole, 5-(3-chlorophenyl)-1-(tetrahydro-1,1-dioxido-3-thienyl)-
    • 876376-27-1
    • Inchi: 1S/C13H13ClN2O2S/c14-11-3-1-2-10(8-11)13-4-6-15-16(13)12-5-7-19(17,18)9-12/h1-4,6,8,12H,5,7,9H2
    • InChI Key: RWZISUQTGVGDOX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1=CC=NN1C1CCS(C1)(=O)=O

Computed Properties

  • Exact Mass: 296.0386265Da
  • Monoisotopic Mass: 296.0386265Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 60.3Ų
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